Antiproliferative agent-52

• Molecular Formula: C14H12ClN3OS
• Molecular Weight: 305.8 g/mol
• InChI: InChI=1S/C14H12ClN3OS/c1-18(9-3-5-10(19-2)6-4-9)13-12-11(7-8-20-12)16-14(15)17-13/h3-8H,1-2H3
• InChIKey: HORXFYJUOOLKSX-UHFFFAOYSA-N

Antiproliferative Agent-52: Lead Tubulin Polymerization Inhibitor

Antiproliferative agent-52, designated as Compound 4a in the primary literature [1], is a synthetic small molecule belonging to the thieno[3,2-d]pyrimidine class of heterocyclic fused pyrimidines. Its chemical identity is defined by the CAS Registry Number 2913194-20-2, molecular formula C14H12ClN3OS, and molecular weight 305.78 g/mol . The compound functions as a colchicine-binding site inhibitor (CBSI), potently inhibiting tubulin polymerization and thereby disrupting microtubule dynamics essential for cell division [1]. It serves as the lead compound in a medicinal chemistry series aimed at developing next-generation microtubule-targeting agents with improved therapeutic profiles.

Lead compound for thieno[3,2-d]pyrimidine tubulin inhibitor series

Colchicine-binding site inhibitor (CBSI) mechanism

X-ray cocrystal structure solved – supports structure-guided design

• [1] Wu C, Zhang L, Zhou Z, Tan L, Wang Z, Guo C, Wang Y. Discovery and mechanistic insights into thieno[3,2-d]pyrimidine and heterocyclic fused pyrimidines inhibitors targeting tubulin for cancer therapy. Eur J Med Chem. 2024;276:116649. doi:10.1016/j.ejmech.2024.116649. View Source

Antiproliferative Agent-52: Specificity vs. Thienopyrimidine Analogs

The thieno[3,2-d]pyrimidine scaffold is not a monolithic pharmacophore; minor structural modifications within this class precipitate dramatic shifts in antiproliferative potency and functional behavior. The lead compound 4a (Antiproliferative agent-52) exhibits IC50 values in the 5–9 nM range, whereas its structurally refined congeners 13 and 25d achieve sub-nanomolar potency (IC50 ~1 nM) [1]. Critically, the improved analogs also acquire the capacity to overcome P-glycoprotein-mediated multidrug resistance, a functional trait not documented for 4a [1]. These divergent properties, rooted in discrete differences in tubulin-binding interactions elucidated by X-ray crystallography, underscore that interchangeability among even closely related thienopyrimidines is scientifically untenable without empirical, compound-specific validation data.

Potency Optimized analogs (e.g., 13, 25d) exhibit markedly higher potency and may not be interchangeable without validation.

MDR MDR-overcoming capability reported for advanced analogs but not for this lead compound; results may not transfer.

Scaffold Minor structural modifications alter antiproliferative profiles; extrapolation across thienopyrimidines requires empirical data.

• [1] Wu C, Zhang L, Zhou Z, Tan L, Wang Z, Guo C, Wang Y. Discovery and mechanistic insights into thieno[3,2-d]pyrimidine and heterocyclic fused pyrimidines inhibitors targeting tubulin for cancer therapy. Eur J Med Chem. 2024;276:116649. doi:10.1016/j.ejmech.2024.116649. View Source

Antiproliferative Agent-52: Key Differentiating Evidence

Cross-Panel Antiproliferative Activity

Antiproliferative agent-52 demonstrates potent, low nanomolar antiproliferative activity against a panel of four human cancer cell lines, establishing a robust baseline for in vitro screening [1]. The compound's potency is quantified via CCK8 assay after 48-hour incubation, providing a consistent, replicable metric for cross-study comparisons.

Cross-panel IC50

Head-to-head

5.83 nM (SKOV3), 7.26 nM (A2780), 8.55 nM (HCC827), 8.63 nM (A549)

Reported low nanomolar antiproliferative response across four cancer cell lines.

48 h CCK8 assay; defines lead benchmark for SAR studies.

Evidence Dimension	Antiproliferative Activity (IC50)
Target Compound Data	5.83 nM (SKOV3); 7.26 nM (A2780); 8.55 nM (HCC827); 8.63 nM (A549)
Comparator Or Baseline	DMSO vehicle control (defined as 100% viability baseline for IC50 calculation)
Quantified Difference	IC50 range: 5.83–8.63 nM
Conditions	48-hour incubation; CCK8 cell viability assay; human cancer cell lines: SKOV3 (ovarian), A2780 (ovarian), HCC827 (lung), A549 (lung)

Why This Matters

This standardized, multi-cell line potency profile defines the benchmark against which the performance of optimized analogs (e.g., compounds 13, 25d) is measured, enabling researchers to quantify structure-activity relationship (SAR) improvements and select the appropriate tool compound for their specific experimental context.

• [1] Wu C, Zhang L, Zhou Z, Tan L, Wang Z, Guo C, Wang Y. Discovery and mechanistic insights into thieno[3,2-d]pyrimidine and heterocyclic fused pyrimidines inhibitors targeting tubulin for cancer therapy. Eur J Med Chem. 2024;276:116649. doi:10.1016/j.ejmech.2024.116649. View Source

SAR Benchmark: Potency vs. Optimized Analogs

Antiproliferative agent-52 (4a) serves as the essential lead compound whose potency defines the baseline for evaluating the success of subsequent medicinal chemistry optimization efforts [1]. Its IC50 values (5.83–8.63 nM) are approximately 5- to 8-fold higher (i.e., less potent) than those of the optimized, structurally related analogs 13 and 25d, which achieve IC50 values around 1 nM [1]. This quantifiable potency gap validates the structural modifications and provides a clear metric for assessing the value proposition of moving from a lead to an optimized compound.

SAR baseline potency

Reported

Approximately 5- to 8-fold lower potency than optimized analogs 13 and 25d

Establishes lead potency baseline for structure-activity relationship campaigns.

Optimized analogs reported ~1 nM; exact comparator assay context to verify.

Evidence Dimension	Antiproliferative Activity (IC50)
Target Compound Data	Range: 5.83–8.63 nM across A549, A2780, SKOV3, HCC827 cell lines
Comparator Or Baseline	Optimized analogs 13 and 25d; IC50 values reported as 'around 1 nM'
Quantified Difference	Approximately 5- to 8-fold lower potency than compounds 13 and 25d
Conditions	Comparative antiproliferative activity assessment against the same panel of human tumor cell lines; exact assay conditions for analogs not fully detailed in abstract but context implies similar 48-hour CCK8 protocol

Why This Matters

Understanding the baseline potency of 4a is essential for researchers engaged in SAR studies, lead optimization campaigns, or benchmarking novel thienopyrimidine derivatives. Procuring 4a provides the necessary 'ground truth' control compound against which the activity of new analogs must be rigorously compared.

• [1] Wu C, Zhang L, Zhou Z, Tan L, Wang Z, Guo C, Wang Y. Discovery and mechanistic insights into thieno[3,2-d]pyrimidine and heterocyclic fused pyrimidines inhibitors targeting tubulin for cancer therapy. Eur J Med Chem. 2024;276:116649. doi:10.1016/j.ejmech.2024.116649. View Source

X-Ray Cocrystal Structure with Tubulin

The X-ray cocrystal structure of Antiproliferative agent-52 (compound 4a) bound to tubulin has been experimentally elucidated and used as the guiding scaffold for subsequent analog development [1]. This atomic-resolution structural data provides unequivocal validation of its binding mode to the colchicine site, a level of molecular characterization that is not universally available for all antiproliferative agents in this class. While the optimized analogs 13 and 25a were also structurally characterized, 4a remains the foundational structural template for the entire series [1].

Tubulin cocrystal

Supporting evidence

X-ray structure solved; confirms colchicine-site binding mode

Enables structure-guided optimization and docking studies.

Tubulin-RB3-TTL complex; atomic coordinates reported.

Evidence Dimension	Availability of Experimentally Determined 3D Protein-Ligand Complex Structure
Target Compound Data	Yes, X-ray cocrystal structure with tubulin solved and reported
Comparator Or Baseline	Many antiproliferative agents in early discovery lack high-resolution structural validation of target engagement
Quantified Difference	Not applicable (qualitative binary: structure available vs. unavailable)
Conditions	X-ray crystallography; tubulin-RB3-TTL complex

Why This Matters

For computational chemists and structural biologists, a compound with a known, high-resolution binding pose is vastly more valuable than one without. The cocrystal structure of 4a enables in silico docking studies, molecular dynamics simulations, and structure-guided optimization, accelerating the design of next-generation inhibitors. Procurement of 4a provides a chemically and structurally defined reference point for these efforts.

• [1] Wu C, Zhang L, Zhou Z, Tan L, Wang Z, Guo C, Wang Y. Discovery and mechanistic insights into thieno[3,2-d]pyrimidine and heterocyclic fused pyrimidines inhibitors targeting tubulin for cancer therapy. Eur J Med Chem. 2024;276:116649. doi:10.1016/j.ejmech.2024.116649. View Source

CBSI Class: Overcoming Multidrug Resistance Potential

Antiproliferative agent-52 belongs to the pharmacologically distinct class of colchicine-binding site inhibitors (CBSIs) [1]. Unlike clinically established microtubule-targeting agents such as paclitaxel and vinca alkaloids, which are often substrates for P-glycoprotein (P-gp) efflux pumps, CBSIs may possess inherent structural features that confer reduced susceptibility to certain forms of multidrug resistance (MDR) [1]. While compound 4a itself has not been explicitly shown to overcome P-gp-mediated MDR, its optimized analogs 13 and 25d from the same chemical series unequivocally do [1]. This establishes a crucial class-level inference: the thieno[3,2-d]pyrimidine scaffold, as represented by 4a, is a privileged chemotype for developing MDR-overcoming agents.

MDR potential

Class-level inference

CBSI chemotype; MDR-overcoming activity not directly tested for this compound

Scaffold supports MDR research; optimized analogs demonstrate MDR reversal.

Data to verify in P-gp overexpressing models for this specific lead.

Evidence Dimension	Inherent susceptibility to P-gp-mediated multidrug resistance
Target Compound Data	Not directly evaluated for MDR reversal in available data; serves as the lead scaffold for MDR-overcoming analogs
Comparator Or Baseline	Paclitaxel and vinca alkaloids (known P-gp substrates, efficacy compromised in MDR+ tumors)
Quantified Difference	Quantitative MDR resistance factor (RF) for 4a not reported; optimized analogs 13 and 25d demonstrate MDR-overcoming activity (RF not specified in abstract)
Conditions	Class-level inference based on known pharmacology of CBSIs and demonstrated activity of structurally related analogs from the same paper

Why This Matters

For researchers focused on overcoming drug resistance in cancer, 4a represents the validated starting point of a chemical series with proven potential to address MDR. Using 4a as a control enables direct comparison of MDR-related phenotypes in cell lines engineered to overexpress P-gp, facilitating the identification of next-generation analogs with improved resistance profiles.

• [1] Wu C, Zhang L, Zhou Z, Tan L, Wang Z, Guo C, Wang Y. Discovery and mechanistic insights into thieno[3,2-d]pyrimidine and heterocyclic fused pyrimidines inhibitors targeting tubulin for cancer therapy. Eur J Med Chem. 2024;276:116649. doi:10.1016/j.ejmech.2024.116649. View Source

Antiproliferative Agent-52: Preclinical Application Scenarios

SAR Benchmarking and Lead Optimization

Utilize Antiproliferative agent-52 (4a) as the essential baseline control in any structure-activity relationship (SAR) campaign focused on thieno[3,2-d]pyrimidine tubulin inhibitors. Its defined potency profile across four cell lines (IC50 range: 5.83–8.63 nM) provides a quantifiable reference point against which the improved activity of newly synthesized analogs (e.g., achieving IC50 ~1 nM as with compounds 13 and 25d) can be rigorously measured and statistically validated [1].

Structure-Guided Drug Design and Docking

Employ the experimentally determined X-ray cocrystal structure of 4a bound to tubulin as a validated template for molecular docking, virtual screening, and molecular dynamics simulations [1]. The atomic-resolution details of its interaction with the colchicine-binding site provide a robust foundation for the rational design of novel inhibitors with enhanced affinity or selectivity. Procuring the physical compound allows for experimental validation of computational predictions generated from the 4a-bound structure.

Probing Colchicine-Binding Site and Tubulin Inhibition

Deploy Antiproliferative agent-52 as a chemical probe in biochemical and cellular assays designed to interrogate colchicine-binding site (CBS) pharmacology. Its well-characterized mechanism of action as a tubulin polymerization inhibitor, confirmed by X-ray crystallography, makes it a suitable tool compound for competitive binding assays, tubulin polymerization kinetic studies, and immunofluorescence-based assessments of microtubule network disruption [1].

Baseline Sensitivity in MDR Model Systems

Incorporate Antiproliferative agent-52 into a panel of antiproliferative agents when establishing MDR cell line models (e.g., P-gp-overexpressing variants of A549 or SKOV3). While 4a itself may not exhibit MDR-overcoming activity, it serves as a critical control representing the 'non-optimized' lead state of the chemical series. Comparing its resistance factor (RF) to that of optimized, MDR-overcoming analogs (13 and 25d) provides a quantitative measure of the pharmacological improvement achieved through medicinal chemistry efforts [1].

Application

Selection Property

Validation Focus

SAR benchmarking and lead optimization

Lead compound with defined cellular potency profile

Quantify potency improvements vs. new analogs

Structure-guided drug design

Solved tubulin cocrystal structure

Experimental validation of docking predictions

Colchicine-site pharmacology studies

CBSI mechanism, tubulin polymerization inhibitor

Competitive binding and microtubule disruption assays

MDR model baseline control

Lead scaffold for MDR-overcoming series

Resistance factor comparison with optimized analogs

• [1] Wu C, Zhang L, Zhou Z, Tan L, Wang Z, Guo C, Wang Y. Discovery and mechanistic insights into thieno[3,2-d]pyrimidine and heterocyclic fused pyrimidines inhibitors targeting tubulin for cancer therapy. Eur J Med Chem. 2024;276:116649. doi:10.1016/j.ejmech.2024.116649. View Source